Cas no 894038-41-6 (N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 894038-41-6
• MF: C₁₆H₁₇N₅O₄S₂
• MW: 407.46728014946
• CID: 6387974
• PubChem ID: 18561990
• Update Time: 2023-12-26

N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• F1877-0637
• 894038-41-6
• N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• N-{5-[(carbamoylmethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(2-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• AKOS024616212

• Inchi： 1S/C16H17N5O4S2/c1-25-11-5-3-2-4-10(11)21-7-9(6-13(21)23)14(24)18-15-19-20-16(27-15)26-8-12(17)22/h2-5,9H,6-8H2,1H3,(H2,17,22)(H,18,19,24)
• InChI Key： BJYWCCVVLKEOJI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C(=O)CC(C(NC2=NN=C(SCC(N)=O)S2)=O)C1

Computed Properties

• Exact Mass: 407.07219639g/mol
• Monoisotopic Mass: 407.07219639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 181Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines